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A comprehensive analysis of published scientific literature on Dimethylandrostanolone, a potent

synthetic anabolic-androgenic steroid (AAS) also known as Methasterone or Superdrol, has

been compiled to provide researchers, scientists, and drug development professionals with a

detailed comparison of its performance against other well-known anabolic agents. This guide

synthesizes available data on its anabolic and androgenic effects, mechanism of action, and

metabolic fate, offering a valuable resource for those engaged in steroid research and

development.

Dimethylandrostanolone (chemical name: 2α,17α-dimethyl-5α-androstan-17β-ol-3-one) is a

derivative of dihydrotestosterone (DHT).[1] Its chemical structure is notable for the addition of a

methyl group at the C-2α and C-17α positions, which significantly enhances its oral

bioavailability and anabolic activity.[2][3] First synthesized in 1956, it was later clandestinely

marketed as a "designer steroid" and dietary supplement.[1]

Anabolic and Androgenic Activity
The hallmark of Dimethylandrostanolone lies in its remarkably high anabolic-to-androgenic

ratio. Seminal research documented in Julius Vida's "Androgens and Anabolic Agents"

established that Methasterone is approximately 400% as anabolic and 20% as androgenic as

the reference steroid methyltestosterone, yielding an exceptionally high Q-ratio of 20.[1][4] This
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indicates a strong propensity for promoting muscle growth with comparatively weaker

masculinizing effects.

The anabolic and androgenic effects of steroids are traditionally determined using the

Hershberger assay in castrated male rats. This assay measures the change in weight of the

levator ani muscle (an indicator of anabolic activity) and the seminal vesicles or ventral prostate

(indicators of androgenic activity) in response to the administration of the compound.

Below is a comparative table of the anabolic and androgenic ratios of Dimethylandrostanolone

and other common anabolic steroids.

Compound Anabolic Rating Androgenic Rating
Anabolic:Androgen
ic Ratio (Q-ratio)

Dimethylandrostanolo

ne (Methasterone)
400 20 20[1]

Testosterone

(Methyltestosterone

as reference)

100 100 1

Dianabol

(Methandrostenolone)
90-210 40-60 ~3

Anadrol

(Oxymetholone)
320 45 ~7

Nandrolone 125 37 ~3.4

Oxandrolone 322-630 24 13-26

Stanozolol 320 30 ~10.7

Note: The values presented are relative to methyltestosterone and are compiled from various

sources. The exact values can vary depending on the specific bioassay and experimental

conditions.

Mechanism of Action: Androgen Receptor Binding
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Like other anabolic steroids, Dimethylandrostanolone exerts its effects primarily by binding to

and activating the androgen receptor (AR) in target tissues such as skeletal muscle. This

ligand-receptor complex then translocates to the nucleus, where it binds to specific DNA

sequences known as androgen response elements (AREs), modulating the transcription of

target genes involved in protein synthesis and muscle growth.

The following diagram illustrates the general signaling pathway of androgenic steroids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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